Cas no 1341118-01-1 (3-(4-methylcyclohexyl)methylpiperidine)

• Product Name: 3-(4-methylcyclohexyl)methylpiperidine
• CAS No: 1341118-01-1
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• MDL: MFCD20408342
• CID: 5159111
• PubChem ID: 64774049
• Update Time: 2025-11-01

3-(4-methylcyclohexyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylcyclohexyl)methyl]piperidine
• 3-((4-Methylcyclohexyl)methyl)piperidine
• Piperidine, 3-[(4-methylcyclohexyl)methyl]-
• 3-(4-methylcyclohexyl)methylpiperidine

• MDL： MFCD20408342
• Inchi： 1S/C13H25N/c1-11-4-6-12(7-5-11)9-13-3-2-8-14-10-13/h11-14H,2-10H2,1H3
• InChI Key： VZFDVXPZKKEMCS-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 195.199
• Monoisotopic Mass: 195.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-methylcyclohexyl)methylpiperidine

Comprehensive Analysis of 3-(4-methylcyclohexyl)methylpiperidine (CAS No. 1341118-01-1): Properties, Applications, and Industry Insights

The compound 3-(4-methylcyclohexyl)methylpiperidine (CAS No. 1341118-01-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, combining a piperidine ring with a 4-methylcyclohexyl moiety, make it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, potential applications, and relevance to current industry trends, addressing common queries such as "What is 3-(4-methylcyclohexyl)methylpiperidine used for?" and "How is CAS 1341118-01-1 synthesized?".

From a structural perspective, 3-(4-methylcyclohexyl)methylpiperidine exhibits a hybrid architecture that leverages the conformational flexibility of the cyclohexyl group and the basicity of the piperidine nitrogen. This combination is particularly advantageous in drug discovery, where researchers frequently search for "piperidine derivatives in medicinal chemistry" or "cyclohexyl-containing bioactive compounds." The compound's lipophilicity, influenced by the 4-methyl substitution, enhances its membrane permeability—a critical factor in optimizing pharmacokinetic properties.

Recent studies highlight the role of CAS 1341118-01-1 in developing central nervous system (CNS) therapeutics, aligning with growing interest in "blood-brain barrier penetrating molecules." Its structural analogs have shown promise in modulating neurotransmitter receptors, addressing trending topics like "neurodegenerative disease drug candidates." Additionally, the compound's stereochemistry (often queried as "3-(4-methylcyclohexyl)methylpiperidine stereoisomers") is crucial for chiral selectivity in biological systems—a hot topic in precision medicine.

In material science, 3-(4-methylcyclohexyl)methylpiperidine serves as a building block for advanced polymers. Its thermal stability (a frequently searched "thermal properties of cyclohexyl-piperidine compounds") makes it suitable for high-performance coatings. Industry reports correlate its demand with the rise of "sustainable polymer additives," as its derivatization can reduce environmental footprints—addressing ESG-focused queries.

Analytical methods for CAS 1341118-01-1, including HPLC and GC-MS protocols (often searched as "analysis of 4-methylcyclohexyl piperidine derivatives"), are critical for quality control. The compound's UV absorption profile enables trace detection, relevant to "impurity profiling in APIs"—a regulatory priority. Computational studies (addressing "molecular docking of piperidine scaffolds") further predict its binding affinities, accelerating virtual screening workflows.

Market insights reveal growing procurement of 3-(4-methylcyclohexyl)methylpiperidine by contract research organizations (CROs), driven by "fragment-based drug design" trends. Suppliers emphasize its handling as a non-hazardous solid (melting point ~90–95°C), complying with "safe handling of amine intermediates" guidelines. Storage recommendations (commonly searched as "stability of CAS 1341118-01-1") suggest inert atmosphere protection to prevent oxidation.

Future directions for CAS 1341118-01-1 research may explore its utility in "catalysis" or "ionic liquid formulations," areas with rising patent activity. Its compatibility with green chemistry principles (e.g., "solvent-free piperidine reactions") positions it favorably for sustainable manufacturing—a key industry demand. As synthetic methodologies evolve, this compound's versatility ensures its continued relevance across interdisciplinary applications.